Phenolphthalin Chemical and Physical Properties

Names and Identifiers

- 2-[bis(4-Hydroxyphenyl)methyl]benzoate
- Phenolphthalin [for redox indicator]
- 2-[bis(4-hydroxyphenyl)methyl]benzoic acid
- Phenolphthalin
- 2-(4,4'-Dihydroxy-benzhydryl)-benzoesaeure
- 2-(4,4'-dihydroxy-benzhydryl)-benzoic acid
- 2-[Bis(4-hydroxyphenyl)-methyl]benzoic acid
- 4'.4''-Dioxy-triphenylmethan-carbonsaeure-(2)
- Benzoic acid,2-(bis(4-hydroxyphenyl)methyl)
- dihydrophenolphthalein
- DSSTox_CID_2439
- Darmol
- Benzoic acid, 2-[bis(4-hydroxyphenyl)methyl]-
- Benzoic acid, 2-(bis(4-hydroxyphenyl)methyl)-
- alpha,alpha-Bis(4-hydroxyphenyl)-o-toluic acid
- Modane Plus
- FFFPYJTVNSSLBQ-UHFFFAOYSA-N
- DSSTox_RID_76591
- DSSTox_GSID_22439
- Mondane Plus
- 2-(Bis[4-hydroxyphenyl]methyl)benzoic acid
- 2-(Bis(4-hydroxyphenyl)methyl)benzoic acid
- phenol phthaline
- 2-[Bis(4-hydroxyphenyl)-methyl]benzoic a
- 2-[Bis(4-hydroxyphenyl)methyl]benzoic acid (ACI)
- o-Toluic acid, α,α-bis(p-hydroxyphenyl)- (7CI, 8CI)
- Phenolphthalin (6CI)
- 4′,4′′-Dihydroxytriphenylmethane-2-carboxylic acid
- Chocolax
- Evac-Q-Tabs
- Ex-Lax
- α,α-Bis(p-hydroxyphenyl)-o-toluic acid
- CHEBI:34915
- BBL002987
- NCGC00091015-01
- MLS001055365
- MFCD00036135
- STK378388
- SCHEMBL438546
- Phenolphthalin, >=92%
- BIDD:ER0212
- NCGC00259249-01
- Q1465337
- NS00015638
- DTXCID502439
- AS-64934
- 2-(bis-(4-hydroxyphenyl)-methyl)-benzoic acid
- EINECS 201-384-4
- 81-90-3
- 2-[Bis(4-hydroxyphenyl)methyl]benzoic acid #
- P0095
- alpha,alpha-Bis(p-hydroxyphenyl)-o-toluic acid
- NCGC00091015-04
- AKOS001664686
- CHEMBL1528560
- DB-274458
- D94774
- CAS-81-90-3
- Tox21_201700
- HMS2862K13
- NCGC00257471-01
- DTXSID5022439
- NCGC00091015-03
- NCGC00091015-02
- Tox21_303646
- SMR000313061
- .alpha.,.alpha.-Bis(p-hydroxyphenyl)-o-toluic acid
- EU-0046909
- MDL： MFCD00036135
- Inchi： 1S/C20H16O4/c21-15-9-5-13(6-10-15)19(14-7-11-16(22)12-8-14)17-3-1-2-4-18(17)20(23)24/h1-12,19,21-22H,(H,23,24)
- InChI Key： FFFPYJTVNSSLBQ-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(C2C=CC(O)=CC=2)C2C=CC(O)=CC=2)=CC=CC=1)O

Computed Properties

Exact Mass: 320.10500
Monoisotopic Mass: 320.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3.4
Topological Polar Surface Area: 77.8

Experimental Properties

Color/Form: Colorless crystals
Density: 1.1863 (rough estimate)
Melting Point: 238℃
Boiling Point: 419.24°C (rough estimate)
Flash Point: 299.7°C
Refractive Index: 1.5400 (estimate)
PSA: 77.76000
LogP: 3.97620
Merck: 7244
Solubility: Soluble in ethanol, ether and alkaline solutions, insoluble in water. Its alkali solution can gradually turn pink in the air or in the presence of other oxides

Phenolphthalin Security Information

Safety Instruction： S24/25

Phenolphthalin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM344772-25g	2-[bis(4-hydroxyphenyl)methyl]benzoic acid	81-90-3	95%+	25g	$122	2022-06-10
Chemenu	CM344772-100g	2-[bis(4-hydroxyphenyl)methyl]benzoic acid	81-90-3	95%+	100g	$343	2022-06-10
abcr	AB140327-25 g	Phenolphthalin, 98%; .	81-90-3	98%	25 g	€73.30	2023-07-20
abcr	AB140327-500 g	Phenolphthalin, 98%; .	81-90-3	98%	500 g	€477.10	2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P63730-5g	2-[bis(4-hydroxyphenyl)methyl]benzoic acid	81-90-3		5g	¥106.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P63730-1g	2-[bis(4-hydroxyphenyl)methyl]benzoic acid	81-90-3		1g	¥36.0	2021-09-08
Matrix Scientific	202176-1g	2-[Bis(4-hydroxyphenyl)methyl]benzoic acid	81-90-3		1g	$159.00	2023-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P858159-100g	Phenolphthalin [for redox indicator]	81-90-3	>98.0%(HPLC)(T)	100g	1,180.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P0095-25G	Phenolphthalin [for redox indicator]	81-90-3	>98.0%(T)(HPLC)	25g	¥290.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P0095-500G	Phenolphthalin [for redox indicator]	81-90-3	>98.0%(T)(HPLC)	500g	¥3290.00	2024-04-15

Phenolphthalin Production Method

Production Method 1

77-09-8

81-90-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Zinc Solvents: Water ; 60 °C

Reference

Enhancement of fuel cell performance of sulfonated poly(arylene ether ketone) membrane using different crosslinkers

Munavalli, Balappa B.; et al, Journal of Membrane Science, 2018, 566, 383-395

Production Method 2

77-09-8

81-90-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Zinc Solvents: Ethanol , Water

Reference

Colored Poly(arylene ether)s Containing Benzoylenebenzimidazole, Phthaloperinone, and Phthalocyanine Moieties

Meng, Yuezhong; et al, Macromolecules, 2000, 33(25), 9185-9191

Production Method 3

77-09-8

81-90-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Zinc Solvents: Water
1.2 Reagents: Acetic acid

Reference

A practical method for the synthesis of phenolphthalein spirolactams

Adamczyk, Maciej; et al, Organic Preparations and Procedures International, 2001, 33(1), 95-100

Phenolphthalin Raw materials

Phenolphthalein

Phenolphthalin Preparation Products

Phenolphthalin (81-90-3)

Phenolphthalin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:81-90-3)Phenolphthalin

Order Number:A1207165

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:46

Price ($):412.0

Email:sales@amadischem.com

Product Official Link

Phenolphthalin Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Cas no 81-90-3 (Phenolphthalin)

Phenolphthalin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phenolphthalin Security Information

Phenolphthalin Pricemore >>

Phenolphthalin Production Method

Production Method 1

Production Method 2

Production Method 3

Phenolphthalin Raw materials

Phenolphthalin Preparation Products

Phenolphthalin Suppliers

Phenolphthalin Related Literature

Related Categories

81-90-3 (Phenolphthalin) Related Products